3-methyl-5-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-thioxo-2,3-dihydro[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one

• Molecular Formula: C16H15N3O2S2
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 3-methyl-5-[3-(2-methylprop-2-enoxy)phenyl]-2-sulfanylidene-6H-[1,3]thiazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C16H15N3O2S2/c1-9(2)8-21-11-6-4-5-10(7-11)13-17-14-12(15(20)18-13)23-16(22)19(14)3/h4-7H,1,8H2,2-3H3,(H,17,18,20)
• InChI Key: JOGCDEHFMGLHNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=CC=CC(=C1)C2=NC3=C(C(=O)N2)SC(=S)N3C

Description

3-METHYL-5-{3-[(2-METHYLPROP-2-EN-1-YL)OXY]PHENYL}-2-SULFANYLIDENE-2H,3H,6H,7H-[1,3]THIAZOLO[4,5-D]PYRIMIDIN-7-ONE is a complex organic compound with a unique structure that includes a thiazolopyrimidine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-METHYL-5-{3-[(2-METHYLPROP-2-EN-1-YL)OXY]PHENYL}-2-SULFANYLIDENE-2H,3H,6H,7H-[1,3]THIAZOLO[4,5-D]PYRIMIDIN-7-ONE typically involves multi-step organic reactionsThe reaction conditions often require specific catalysts, solvents, and temperature control to ensure the desired product yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This includes the use of continuous flow reactors, automated synthesis systems, and advanced purification techniques to ensure high-quality production .

Chemical Reactions Analysis

Types of Reactions

3-METHYL-5-{3-[(2-METHYLPROP-2-EN-1-YL)OXY]PHENYL}-2-SULFANYLIDENE-2H,3H,6H,7H-[1,3]THIAZOLO[4,5-D]PYRIMIDIN-7-ONE undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen to the compound.

Substitution: This reaction can replace one functional group with another

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions often involve specific temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or thioethers .

Scientific Research Applications

3-METHYL-5-{3-[(2-METHYLPROP-2-EN-1-YL)OXY]PHENYL}-2-SULFANYLIDENE-2H,3H,6H,7H-[1,3]THIAZOLO[4,5-D]PYRIMIDIN-7-ONE has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties

Medicine: Explored for its potential therapeutic applications, particularly in drug development

Industry: Utilized in the development of new materials and as a catalyst in industrial processes

Mechanism of Action

The mechanism of action of 3-METHYL-5-{3-[(2-METHYLPROP-2-EN-1-YL)OXY]PHENYL}-2-SULFANYLIDENE-2H,3H,6H,7H-[1,3]THIAZOLO[4,5-D]PYRIMIDIN-7-ONE involves its interaction with specific molecular targets and pathways. This compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

2-METHYL-2-PROPEN-1-OL: A related compound with similar structural features.

3-BROMO-2-METHYLPROPENE: Another compound with a similar functional group arrangement

Uniqueness

3-METHYL-5-{3-[(2-METHYLPROP-2-EN-1-YL)OXY]PHENYL}-2-SULFANYLIDENE-2H,3H,6H,7H-[1,3]THIAZOLO[4,5-D]PYRIMIDIN-7-ONE is unique due to its thiazolopyrimidine core and the specific arrangement of functional groups. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications .